6-cyclobutyl-1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid

• IUPAC Name: 6-cyclobutyl-1-ethylimidazo[1,2-b]pyrazole-7-carboxylic acid
• InChI: InChI=1S/C12H15N3O2/c1-2-14-6-7-15-11(14)9(12(16)17)10(13-15)8-4-3-5-8/h6-8H,2-5H2,1H3,(H,16,17)
• InChI Key: FRRBWAFGZOXXJP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN2C1=C(C(=N2)C3CCC3)C(=O)O
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

“6-cyclobutyl-1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a core component of many natural products and pharmaceuticals.

Scientific Research Applications

• Antioxidant and Antimicrobial Activity : Compounds related to 6-cyclobutyl-1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid have been found to exhibit significant antioxidant and antimicrobial activities. This includes their effectiveness against various microorganisms and their ability to scavenge free radicals, contributing to their potential as therapeutic agents (Umesha, Rai, & Harish Nayaka, 2009).

• Antibacterial Activity : Some derivatives of this compound have shown promising antibacterial activity. This includes the synthesis and evaluation of various derivatives for their effectiveness against bacterial strains, highlighting their potential in developing new antibacterial agents (Prasad, 2021).

• Synthesis and Molecular Structure Studies : Research has been conducted on the synthesis of related compounds and studying their molecular structures using various spectroscopic and crystallographic techniques. This is crucial for understanding the properties and potential applications of these compounds (Acar et al., 2017).

• Experimental and Theoretical Studies : Studies combining experimental and theoretical approaches have been carried out to understand the functionalization reactions of derivatives of this compound. This includes examining the reaction mechanisms and potential applications in synthetic chemistry (Yıldırım, Kandemirli, & Demir, 2005).